![molecular formula C14H20FNO4S2 B3009755 4-ethoxy-3-fluoro-N-((3-methoxytetrahydrothiophen-3-yl)methyl)benzenesulfonamide CAS No. 1448056-61-8](/img/structure/B3009755.png)
4-ethoxy-3-fluoro-N-((3-methoxytetrahydrothiophen-3-yl)methyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-ethoxy-3-fluoro-N-((3-methoxytetrahydrothiophen-3-yl)methyl)benzenesulfonamide is a sulfonamide compound that has gained attention in scientific research due to its potential as a therapeutic agent.
Scientific Research Applications
Photodynamic Therapy in Cancer Treatment : A study by Pişkin, Canpolat, & Öztürk (2020) discusses the synthesis of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups. These compounds show promising applications in photodynamic therapy for cancer treatment due to their high singlet oxygen quantum yield and good fluorescence properties.
Carbonic Anhydrase Inhibitory Effects : The synthesis of 4-(2-substituted hydrazinyl)benzenesulfonamides and their inhibitory effects on human carbonic anhydrase enzymes are reported by Gul et al. (2016). This study highlights the potential therapeutic applications of these compounds in conditions where carbonic anhydrase inhibition is beneficial.
Supramolecular Architecture : The work of Rodrigues et al. (2015) investigates the crystal structures of similar benzenesulfonamide compounds. Understanding these structures can aid in the development of materials with specific molecular properties for various applications.
Prevention of Cerebral Vasospasm : A study by Zuccarello et al. (1996) examines the use of certain benzenesulfonamide compounds as endothelin receptor antagonists. This research has implications for preventing cerebral vasospasm following subarachnoid hemorrhage.
Antiproliferative Activity in Cancer : Motavallizadeh et al. (2014) synthesized novel N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives as potential antiproliferative agents. They investigated their in vitro activity against various tumor cell lines, demonstrating the potential for cancer treatment.
Cytotoxic and Carbonic Anhydrase Inhibition : Research by Gul et al. (2016) on new benzenesulfonamides shows their cytotoxic activities and potential as carbonic anhydrase inhibitors. This has implications for tumor-specific therapy and enzyme inhibition studies.
Electrophilic Fluorination : A study by Yasui et al. (2011) introduces a novel electrophilic fluorinating reagent, demonstrating its use in improving the enantioselectivity of products in chemical reactions.
Selective COX-2 Inhibitors : The work of Hashimoto et al. (2002) focuses on the synthesis and evaluation of benzenesulfonamide derivatives as selective inhibitors of the COX-2 enzyme. This research has potential applications in treating inflammation-related conditions.
properties
IUPAC Name |
4-ethoxy-3-fluoro-N-[(3-methoxythiolan-3-yl)methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20FNO4S2/c1-3-20-13-5-4-11(8-12(13)15)22(17,18)16-9-14(19-2)6-7-21-10-14/h4-5,8,16H,3,6-7,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJRZFQCNVNBKLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)S(=O)(=O)NCC2(CCSC2)OC)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20FNO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.